Cas no 1335031-84-9 (Tert-butyl (1S,6S)-8-oxo-7-azabicyclo[4.2.0]oct-4-ene-7-carboxylate)

• Product Name: Tert-butyl (1S,6S)-8-oxo-7-azabicyclo[4.2.0]oct-4-ene-7-carboxylate
• CAS No: 1335031-84-9
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD24532391
• CID: 4695274
• Update Time: 2025-11-06

Tert-butyl (1S,6S)-8-oxo-7-azabicyclo[4.2.0]oct-4-ene-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• (+/-)-tert-butyl-8-oxo-7-azabicyclo[4.2.0]oct-4-ene-7-carboxylate
• Tert-butyl (1S,6S)-8-oxo-7-azabicyclo[4.2.0]oct-4-ene-7-carboxylate

• MDL： MFCD24532391
• Inchi： 1S/C12H17NO3/c1-12(2,3)16-11(15)13-9-7-5-4-6-8(9)10(13)14/h5,7-9H,4,6H2,1-3H3/t8-,9-/m0/s1
• InChI Key： DIRYFKYIEKHZOA-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N1C([C@H]2CCC=C[C@H]12)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-butyl (1S,6S)-8-oxo-7-azabicyclo[4.2.0]oct-4-ene-7-carboxylate

Tert-butyl (1S,6S)-8-oxo-7-azabicyclo[4.2.0]oct-4-ene-7-carboxylate: A Comprehensive Overview

The compound with CAS No. 1335031-84-9, commonly referred to as Tert-butyl (1S,6S)-8-oxo-7-azabicyclo[4.2.0]oct-4-ene-7-carboxylate, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is notable for its unique bicyclic structure, which contributes to its stability and reactivity under various chemical conditions. Recent studies have highlighted its potential in drug delivery systems and as a precursor for advanced materials.

The tert-butyl group attached to the bicyclic system plays a crucial role in modulating the compound's physical properties, such as solubility and thermal stability. The stereochemistry of the compound, defined by the (1S,6S) configuration, is critical for its biological activity and interactions with other molecules. This stereochemical specificity is a key factor in its application as an intermediate in the synthesis of bioactive compounds.

Recent research has focused on the synthesis and characterization of Tert-butyl (1S,6S)-8-oxo-7-azabicyclo[4.2.0]oct-4-ene-7-carboxylate using novel catalytic methods. These studies have demonstrated improved yields and selectivity compared to traditional synthesis routes, making it more accessible for large-scale production. The compound's ability to undergo various functional group transformations has further enhanced its utility in medicinal chemistry.

In terms of applications, this compound has shown promise in the development of targeted drug delivery systems due to its ability to encapsulate bioactive molecules within its bicyclic structure. Additionally, its use as a building block for nanomaterials has been explored, particularly in the creation of self-assembling structures with unique optical and electronic properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Tert-butyl (1S,6S)-8-oxo-7-azabicyclo[4.2.0]oct-4-ene-7-carboxylate. These studies have revealed that the compound exhibits favorable electronic communication between its bicyclic core and substituents, enabling it to participate in diverse chemical reactions.

The integration of this compound into green chemistry frameworks has also been a topic of interest. Researchers have developed sustainable synthesis pathways that minimize waste and reduce environmental impact, aligning with global efforts toward eco-friendly chemical processes.

In conclusion, Tert-butyl (1S,6S)-8 oxo 7 azabicyclo[4 2 0]oct 4 ene 7 carboxylate continues to be a focal point in both academic and industrial research due to its versatile properties and wide-ranging applications. As new discoveries emerge, this compound is expected to play an even more significant role in advancing modern chemistry and materials science.